methyl 6-(1H-1,3-benzimidazol-1-yl)nicotinate
Overview
Description
“Methyl 6-(1H-1,3-benzimidazol-1-yl)nicotinate” is a chemical compound with the molecular formula C14H11N3O2. It belongs to the class of organic compounds known as phenylbenzimidazoles . This compound is not intended for human or veterinary use and is primarily used for research purposes.
Molecular Structure Analysis
The molecular structure of “methyl 6-(1H-1,3-benzimidazol-1-yl)nicotinate” is characterized by the presence of a benzimidazole moiety attached to a nicotinate group. Theoretical investigations on similar compounds have been conducted using the B3LYP/6-311++G (d,p) basis set to provide insights into the optimized geometrical structure, electronic, and vibrational features .Scientific Research Applications
Antibacterial Activity
Benzimidazole derivatives, including methyl 6-(1H-1,3-benzimidazol-1-yl)nicotinate, exhibit potent antibacterial effects. Researchers have synthesized numerous benzimidazole compounds that demonstrate activity against both Gram-positive and Gram-negative bacteria. For instance, some derivatives have shown remarkable efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant strains . These antibacterial properties make them valuable in combating infectious diseases.
Antifungal Properties
Methyl 6-(1H-1,3-benzimidazol-1-yl)nicotinate also displays antifungal activity. It has been tested against Candida albicans, Aspergillus niger, and other fungal species. The compound’s inhibitory effects on fungal growth make it a potential candidate for antifungal drug development .
Metabolic Disorders and Diabetes
Some benzimidazole derivatives exhibit antidiabetic properties. Although not extensively studied, methyl 6-(1H-1,3-benzimidazol-1-yl)nicotinate’s structural resemblance to known antidiabetic agents warrants investigation. It may influence glucose metabolism or insulin signaling pathways .
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Future Directions
properties
IUPAC Name |
methyl 6-(benzimidazol-1-yl)pyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O2/c1-19-14(18)10-6-7-13(15-8-10)17-9-16-11-4-2-3-5-12(11)17/h2-9H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QMOFUOMYIMGNIC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN=C(C=C1)N2C=NC3=CC=CC=C32 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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